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Compound of Interest

4-Benzyloxy-3-
Compound Name:

methoxybenzaldehyde
CAS No.: 2426-87-1
Cat. No.: B140485

Get Quote

Executive Summary

4-Benzyloxy-3-methoxybenzaldehyde (CAS: 2426-87-1), frequently referred to as Benzyl
Vanillin, is a pivotal intermediate in the synthesis of pharmaceutical agents, including dopamine
agonists, anti-inflammatory stilbenes, and neurotrophic lignans.[1][2] Its structural integrity—
specifically the protection of the 4-phenolic position via benzylation—is critical for preventing
side reactions during subsequent nucleophilic additions to the aldehyde moiety.

This guide provides a definitive spectroscopic atlas and a validated synthesis protocol for
researchers. It prioritizes the distinction between the target molecule and its regioisomer
(benzyl isovanillin) and offers a self-validating analytical framework.

Molecular Identity & Physicochemical Profile[2][4][5]
[6][7]
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Before commencing synthesis or analysis, verify the target compound against these
physicochemical standards.

Parameter Data Notes

4-(Benzyloxy)-3-
IUPAC Name
methoxybenzaldehyde

Benzyl Vanillin; Vanillin Benzyl
Common Name

Ether
) Caution: Do not confuse with
CAS Registry 2426-87-1 )
isomer CAS 6346-05-0
Molecular Formula
Molecular Weight 242.27 g/mol
) ) Distinct from Vanillin (81-83
Melting Point 63 -65°C
OC)
Soluble in
Solubility Insoluble in water

, DMSO, Acetone, EtOAc

Synthetic Pathway & Mechanistic Insight[12]

The synthesis follows a Williamson Ether Synthesis, utilizing a weak base to selectively
deprotonate the phenolic hydroxyl group of vanillin without inducing Cannizzaro reactions or
aldol condensations at the aldehyde site.

Reaction Scheme (Mechanistic Logic)[12]

The pathway relies on the formation of a resonance-stabilized phenoxide ion, which acts as the
nucleophile in an

attack on benzyl chloride.
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In situ conversion w’ (Nucleophile) (Product)
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(Electrophile) (Finkelstein)

Click to download full resolution via product page

Figure 1: Mechanistic workflow for the O-benzylation of vanillin. Potassium iodide (KI) is used
catalytically to convert benzyl chloride to the more reactive benzyl iodide in situ.

Validated Experimental Protocol

Scale: 100 mmol basis.

e Reagents:

[¢]

Vanillin (15.2 g, 100 mmol)

[e]

Benzyl Chloride (12.7 mL, 110 mmol, 1.1 eq)

o

Potassium Carbonate (

), anhydrous (20.7 g, 150 mmol, 1.5 eq)

[¢]

Potassium lodide (KI) (0.5 g, catalytic)

[¢]

Solvent: Acetone (150 mL) or DMF (for faster rates).
e Procedure:
o Activation: Dissolve vanillin in acetone. Add

and KI. Stir at room temperature for 15 minutes to generate the phenoxide (color shift to
bright yellow).

o Alkylation: Add benzyl chloride dropwise over 10 minutes.
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o Reflux: Heat to reflux (approx. 60°C for acetone) for 4—6 hours. Monitor by TLC (See
Section 4).

o Workup: Cool to RT. Filter off inorganic salts (

). Evaporate solvent.[3][4]
o Purification: Recrystallize the crude solid from ethanol or ethanol/water (9:1).

e Critical Control Point: Ensure
is anhydrous. Water inhibits the reaction by solvating the nucleophile.

Comprehensive Spectroscopic Atlas

This section details the diagnostic signals required to confirm identity and purity.
Nuclear Magnetic Resonance ( & NMR)

Solvent:

| Reference: TMS (0.00 ppm)

The disappearance of the phenolic -OH signal (~6.0—6.5 ppm broad) and the appearance of
the benzylic methylene singlet are the primary proofs of conversion.

NMR Data Table
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Chemical Shift
( L . . Mechanistic
Multiplicity Integration Assignment
Note
» Ppm)
Deshielded by
9.84 Singlet (s) 1H -CHO (Aldehyde) carbonyl
anisotropy.
Overlap of 5
_ Ar-H (Benzyl + benzyl protons +
7.30-7.45 Multiplet (m) 7H o
H-2, H-6) 2 vanillin core
protons.
Ortho to the
Doublet (d .
! benzyloxy group;
6.98 1H H-5 (Aromatic) ] iy g ] P
) shielded relative
to H-2/H-6.
Diagnostic Peak:
Ph-CH2-O
5.25 Singlet (s) 2H ) Confirms O-
(Benzylic) )
alkylation.
Characteristic
_ -OCH3
3.94 Singlet (s) 3H methoxy
(Methoxy)
resonance.
NMR Data Table
© 2026 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140485?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Chemical Shift (

Assignment
» Ppm)
190.9 C=0 (Carbonyl)
153.8 C-4 (Ar-O-Bn) - Quaternary
150.1 C-3 (Ar-OMe) - Quaternary
136.0 C-1' (Benzyl ipso)
130.3 C-1 (Ar-CHO)

128.8, 128.2, 127.3

Benzyl Ar-CH (Ortho, Meta, Para)

126.5 C-6 (Ar-CH)

112.5 C-5 (Ar-CH)

109.4 C-2 (Ar-CH)

70.9 Ph-CH2-O (Benzylic Carbon)
56.1 -OCH3 (Methoxy Carbon)

Infrared Spectroscopy (FT-IR)

Method: KBr Pellet or ATR (Neat)
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Wavenumber (

Vibration Mode Diagnostic Value
)
3100 — 3000 Stretch Aromatic protons.
2950 — 2850 Stretch Alkyl (Methoxy/Methylene).
2840 & 2750 "Fermi Doublet" — classic
Stretch (Aldehyde) aldehyde identifier.
Conjugated aldehyde (lower
1680 — 1690 Stretch _
retc than non-conjugated ~1710).
1580, 1510 Aromatic Stretch Benzene ring skeleton.
1260, 1020 Stretch Aryl alkyl ether linkages.

Pass/Fail Check: Presence

Absence of ~3300
Stretch indicates unreacted vanillin.

Mass Spectrometry (EI-MS)

lonization: Electron Impact (70 eV)
e Molecular lon (

): m/z 242 (Strong)

e Base Peak: m/z 91 (Tropylium ion,

). This is the dominant fragment, characteristic of benzyl ethers.

» Fragmentation Pattern:

o (Loss of vanillin radical, retention of benzyl)

o (Loss of benzyl radical, formation of vanillin cation)
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Quality Control & Impurity Profiling

To ensure the material is suitable for pharmaceutical applications (e.g., GMP synthesis), use
the following logic tree for validation.

Crude Product

/

TLC Analysis
(Silica, 20% EtOAc/Hex)

Check Rf Value

Spot Rf ~0.6
(Product)

Reprocess

Spot Rf ~0.3
(Unreacted Vanillin)

Melting Point
(63-65°C)

Range Met < 62°C (Wet/Impure)

Recrystallize
(EtOH)

Release for Use

Click to download full resolution via product page

Figure 2: Quality Control Logic Tree. The polarity difference between the phenolic starting
material and the ether product allows for easy monitoring via TLC.
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Critical Impurity: Isomer Differentiation

e Impurity: 3-Benzyloxy-4-methoxybenzaldehyde (Benzyl Isovanillin).
» Origin: Contamination of starting material with Isovanillin.
» Detection:

NMR coupling constants. In Benzyl Vanillin (4-O-Bn), H-5 is a doublet (

) at ~6.98 ppm. In Benzyl Isovanillin (3-O-Bn), the shielding patterns change slightly, but the
melting point is the fastest differentiator (Isovanillin ether MP is often lower or distinct
depending on polymorphs).

Applications in Drug Discovery

o Linker Chemistry: The benzyl group serves as a robust protecting group for the phenol,
stable to basic conditions and mild oxidants, but removable via hydrogenolysis (

) or Lewis acids (
).

o Stilbene Synthesis: Used in Horner-Wadsworth-Emmons reactions to synthesize Resveratrol
analogs.

o Dopamine Agonists: Precursor for L-DOPA derivatives where the 3-methoxy-4-hydroxy motif
is required after a reduction step.
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» Vogel, A. 1.Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific &
Technical, 1989. (Standard Reference for Williamson Ether Synthesis protocols).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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